4-Fluoro-2-methyl-5-nitroaniline
Cat. No. B1342645
:
446-18-4
M. Wt: 170.14 g/mol
InChI Key: LHIUCVZCVMTRNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[F:5][c:6]1[cH:7][c:8]([CH3:13])[c:9]([NH2:10])[cH:11][cH:12]1.[OH2:19].[OH:1][N+:2]([O-:3])=[O:4].[S:14](=[O:15])(=[O:16])([OH:17])[OH:18]>>[O-:1][N+:2](=[O:4])[c:12]1[c:6]([F:5])[cH:7][c:8]([CH3:13])[c:9]([NH2:10])[cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(F)ccc1N
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cc(F)c([N+](=O)[O-])cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
